![molecular formula C11H11ClN2O3S B7436674 3-chloro-N-(1-methylcyclopropyl)-1,2-benzoxazole-5-sulfonamide](/img/structure/B7436674.png)
3-chloro-N-(1-methylcyclopropyl)-1,2-benzoxazole-5-sulfonamide
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Overview
Description
3-chloro-N-(1-methylcyclopropyl)-1,2-benzoxazole-5-sulfonamide, also known as SB-204070, is a synthetic compound that belongs to the class of sulfonamide drugs. It was first synthesized in the early 1990s and has since been studied extensively for its potential therapeutic applications.
Mechanism of Action
3-chloro-N-(1-methylcyclopropyl)-1,2-benzoxazole-5-sulfonamide acts as a selective antagonist of the 5-HT4 receptor, which is a G protein-coupled receptor that is widely distributed in the central and peripheral nervous systems. The 5-HT4 receptor is involved in the regulation of mood, behavior, and gastrointestinal function. By blocking the 5-HT4 receptor, this compound can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the reduction of colonic motility, the modulation of mood and behavior, and the potential to improve cognitive function. It has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-chloro-N-(1-methylcyclopropyl)-1,2-benzoxazole-5-sulfonamide in lab experiments is its selectivity for the 5-HT4 receptor, which allows for targeted modulation of this receptor. However, there are also limitations to using this compound, including its potential off-target effects and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on 3-chloro-N-(1-methylcyclopropyl)-1,2-benzoxazole-5-sulfonamide, including further studies on its potential therapeutic applications, the development of more selective and potent analogs, and the exploration of its effects on other physiological processes. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential off-target effects.
Synthesis Methods
The synthesis of 3-chloro-N-(1-methylcyclopropyl)-1,2-benzoxazole-5-sulfonamide involves several steps, including the reaction of 2-amino-5-chlorobenzoxazole with methylcyclopropane carboxylic acid, followed by the addition of sulfonamide and chlorination. The final product is obtained after purification through column chromatography.
Scientific Research Applications
3-chloro-N-(1-methylcyclopropyl)-1,2-benzoxazole-5-sulfonamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of anxiety and depression. It has been shown to act as a selective antagonist of the 5-HT4 receptor, which is involved in the regulation of mood and behavior. This compound has also been studied for its potential use in the treatment of irritable bowel syndrome, as it has been shown to reduce colonic motility in animal models.
properties
IUPAC Name |
3-chloro-N-(1-methylcyclopropyl)-1,2-benzoxazole-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O3S/c1-11(4-5-11)14-18(15,16)7-2-3-9-8(6-7)10(12)13-17-9/h2-3,6,14H,4-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJQPABXEFJLORM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1)NS(=O)(=O)C2=CC3=C(C=C2)ON=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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